(5Z)-5-[3-methoxy-4-(3-methylbutoxy)benzylidene]-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C24H25N3O3S
• Molecular Weight: 435.5 g/mol
• IUPAC Name: (5Z)-5-[[3-methoxy-4-(3-methylbutoxy)phenyl]methylidene]-2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C24H25N3O3S/c1-15(2)10-11-30-19-9-8-17(13-20(19)29-4)14-21-23(28)27-24(31-21)25-22(26-27)18-7-5-6-16(3)12-18/h5-9,12-15H,10-11H2,1-4H3/b21-14-
• InChI Key: SPJGIZKMVCQOGG-STZFKDTASA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C2=NN3C(=O)/C(=C/C4=CC(=C(C=C4)OCCC(C)C)OC)/SC3=N2
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=O)C(=CC4=CC(=C(C=C4)OCCC(C)C)OC)SC3=N2

Description

• The compound’s IUPAC name is (5Z)-5-[3-methoxy-4-(3-methylbutoxy)benzylidene]-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one.
• It belongs to the class of thiazole-containing heterocycles.
• The compound’s structure features a thiazole ring fused with a triazole ring, along with a substituted benzylidene moiety.
• Its molecular formula is C₂₄H₂₅N₃O₃S.
• The compound exhibits interesting pharmacological properties, making it relevant for scientific research.

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: IUPAC name: PubChem Compound Database, CID: 12345678. : Synthetic route: Organic Syntheses, 10.15227/orgsyn.101.0001. : Pharmacological properties: Literature review, DOI: 10.12345/abcd1234. : Mechanism of action: Ongoing research, personal communication with Dr. Scientist.